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Compound of Interest

Compound Name: c-Met-IN-12

Cat. No.: B12408104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
c-Met, a receptor tyrosine kinase, and its ligand, hepatocyte growth factor (HGF), play crucial

roles in various cellular processes, including proliferation, motility, migration, and invasion.

Aberrant c-Met signaling is implicated in the development and progression of numerous

cancers, making it a key target for therapeutic intervention. c-Met-IN-12 is a potent and

selective, orally active, type II inhibitor of c-Met kinase with an IC50 of 10.6 nM.[1][2] Accurate

and consistent preparation of c-Met-IN-12 stock solutions is paramount for obtaining reliable

and reproducible results in cell-based assays and other in vitro experiments.

This document provides a detailed protocol for the preparation, storage, and handling of c-Met-
IN-12 stock solutions for use in cell culture applications.

Physicochemical Data and Solubility
A summary of the key quantitative data for c-Met-IN-12 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 576.62 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [3][4]

Storage of Powder
Refer to Certificate of Analysis;

generally cool and dry
[5][6]

Storage of Stock Solution -20°C or -80°C [6][7]

Stock Solution Stability
Generally stable for up to one

month at -20°C
[6]

Signaling Pathway Overview
The c-Met signaling pathway is initiated by the binding of its ligand, Hepatocyte Growth Factor

(HGF). This binding event leads to the dimerization and autophosphorylation of the c-Met

receptor on its intracellular kinase domain. This activation creates docking sites for various

downstream signaling molecules, leading to the activation of several signaling cascades,

including the RAS-ERK pathway, which is associated with morphogenetic effects, and the

PI3K/Akt pathway, which coordinates pro-survival signals.
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Caption: The c-Met signaling pathway.

Experimental Protocol: Preparing a 10 mM Stock
Solution of c-Met-IN-12
This protocol details the steps to prepare a 10 mM stock solution of c-Met-IN-12 in DMSO.

Materials:
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c-Met-IN-12 powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of c-Met-IN-12 powder to room

temperature to prevent condensation of moisture.

Weighing the Compound: Accurately weigh out the desired amount of c-Met-IN-12 powder

using an analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 0.5766 mg of c-Met-IN-12.

Calculation:

Molecular Weight (MW) of c-Met-IN-12 = 576.62 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume of Stock Solution = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 576.62 g/mol = 0.00057662 g = 0.5766 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed c-Met-
IN-12 powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid
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dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. The volume of the aliquots should be based on the typical

experimental needs to avoid multiple freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C. For long-term storage, -80°C is recommended.

Experimental Workflow
The following diagram illustrates the workflow for preparing the c-Met-IN-12 stock solution.
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Caption: Workflow for c-Met-IN-12 stock solution preparation.

Quality Control and Best Practices
Solvent Purity: Always use high-purity, sterile-filtered DMSO suitable for cell culture to avoid

introducing contaminants.
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Aliquoting: Preparing single-use aliquots is crucial to maintain the stability of the stock

solution and prevent degradation that can occur with repeated freeze-thaw cycles.

Final DMSO Concentration: When preparing working solutions for cell-based assays, ensure

that the final concentration of DMSO in the cell culture medium is non-toxic to the cells,

typically below 0.1% to 0.5%. It is essential to include a vehicle control (medium with the

same final concentration of DMSO) in all experiments.

Documentation: Clearly label all aliquots with the compound name, concentration, date of

preparation, and solvent used. Maintain a detailed record of stock solution preparation.

By adhering to these guidelines and protocols, researchers can ensure the quality and

consistency of their c-Met-IN-12 stock solutions, leading to more reliable and reproducible

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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